Cyclohexanecarboxylic Acid Methyl Ester
Cyclohexanecarboxylic Acid Methyl Ester
Methyl cyclohexanecarboxylate, also known as fema 3568 or hexahydrobenzoic acid methyl ester, belongs to the class of organic compounds known as methyl esters. These are organic compounds containing a carboxyl group that is esterified with a methyl group. They have the general structure RC(=O)OR', where R=H or organyl group and R'=methyl group. Methyl cyclohexanecarboxylate is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Methyl cyclohexanecarboxylate has been primarily detected in feces. Within the cell, methyl cyclohexanecarboxylate is primarily located in the cytoplasm. Methyl cyclohexanecarboxylate has a berry, estery, and fruity taste.
Methyl cyclohexanecarboxylate is a cycloalkane.
Methyl cyclohexanecarboxylate is a cycloalkane.
Brand Name:
Vulcanchem
CAS No.:
4630-82-4
VCID:
VC0114256
InChI:
InChI=1S/C8H14O2/c1-10-8(9)7-5-3-2-4-6-7/h7H,2-6H2,1H3
SMILES:
COC(=O)C1CCCCC1
Molecular Formula:
C8H14O2
Molecular Weight:
142.2 g/mol
Cyclohexanecarboxylic Acid Methyl Ester
CAS No.: 4630-82-4
Reference Standards
VCID: VC0114256
Molecular Formula: C8H14O2
Molecular Weight: 142.2 g/mol
| CAS No. | 4630-82-4 |
|---|---|
| Product Name | Cyclohexanecarboxylic Acid Methyl Ester |
| Molecular Formula | C8H14O2 |
| Molecular Weight | 142.2 g/mol |
| IUPAC Name | methyl cyclohexanecarboxylate |
| Standard InChI | InChI=1S/C8H14O2/c1-10-8(9)7-5-3-2-4-6-7/h7H,2-6H2,1H3 |
| Standard InChIKey | ZQWPRMPSCMSAJU-UHFFFAOYSA-N |
| SMILES | COC(=O)C1CCCCC1 |
| Canonical SMILES | COC(=O)C1CCCCC1 |
| Boiling Point | 183.0 °C |
| Density | d20 0.99 0.990-0.999 |
| Physical Description | Clear, colourless liquid; cheese-like odou |
| Description | Methyl cyclohexanecarboxylate, also known as fema 3568 or hexahydrobenzoic acid methyl ester, belongs to the class of organic compounds known as methyl esters. These are organic compounds containing a carboxyl group that is esterified with a methyl group. They have the general structure RC(=O)OR', where R=H or organyl group and R'=methyl group. Methyl cyclohexanecarboxylate is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Methyl cyclohexanecarboxylate has been primarily detected in feces. Within the cell, methyl cyclohexanecarboxylate is primarily located in the cytoplasm. Methyl cyclohexanecarboxylate has a berry, estery, and fruity taste. Methyl cyclohexanecarboxylate is a cycloalkane. |
| Solubility | Insoluble in water; miscible in fat Miscible at room temperature (in ethanol) |
| Synonyms | Hexahydrobenzoic Acid Methyl Ester; Methyl Cyclohexanecarboxylate; Methyl Cyclohexylcarboxylate; Methyl Hexahydrobenzoate |
| PubChem Compound | 20748 |
| Last Modified | Nov 11 2021 |
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